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Compound of Interest

Compound Name: MY-943

Cat. No.: B10857937

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material properties, safety
considerations, and experimental guidelines for Cobalt(ll,I1) Sulfide (CosSa4), identified in the
Materials Project database as mp-943. The mineral form of this compound is known as
Linnaeite.[1][2][3] This guide is intended for professionals in research and development who

may handle this material.

Chemical and Physical Properties

Cobalt(l1,111) sulfide is a crystalline solid.[2] While specific data for CosSa is limited in
commercial safety data sheets, the properties of closely related cobalt sulfides provide a
reasonable estimation for handling and safety protocols.
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Property Value Source

Chemical Formula Co03S4 [1]

Molecular Weight 214.0 g/mol Calculated
Steel gray to gray violet

Appearance crysta?lin: soI?d.[)ll][4] ]

Odor Odorless [5]

Melting Point >1116°C (for CoS) [6][7]

Density 4.8-5.8 g/cm3 [1]

Solubility in Water Insoluble.[8] [8]

Stability

Stable under normal
conditions. Decomposes on
heating, producing toxic gases
such as hydrogen sulfide and
sulfur oxides.[6][7]

[6]7]

Toxicological Information and Hazard Identification

Cobalt and its compounds are known to pose several health risks. The primary routes of

exposure are inhalation, skin contact, and ingestion.[5]
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GHS Classification

Hazard Description (Typical for Cobalt
Sulfides)
Acute Toxicity (Oral) Toxic if swallowed.[9] Category 3[9]

Acute Toxicity (Dermal)

May be harmful in contact with

skin.

Not specified, but caution is

advised.

Acute Toxicity (Inhalation)

Harmful if inhaled. A harmful
concentration of airborne
particles can be reached
quickly when dispersed,

especially if powdered.[7][10]

Not specified, but local
exhaust or breathing protection

is recommended.[7][10]

Skin Corrosion/Irritation

May cause slight skin irritation.

[5]

Not classified, but redness

may occur.[7]

Serious Eye Damage/Irritation

May cause mechanical

irritation and redness.[7][10]

Not classified, but safety

goggles are required.[7][10]

Respiratory or Skin

Sensitization

May cause an allergic skin
reaction (dermatitis) and
asthma upon repeated or
prolonged contact.[7][8][10][11]

Skin Sensitization, Category 1.
[11] Respiratory Sensitization,
Category 1.[4][12]

Carcinogenicity

Suspected of causing cancer.
[9][13] Cobalt and its
compounds are classified by
IARC as possibly carcinogenic

to humans (Group 2B).

Carcinogenicity, Category 2.[9]
[13]

Aquatic Hazard

Very toxic to aquatic life with

long-lasting effects.[6][11]

Acute Aquatic, Category 1.
Chronic Aquatic, Category 1.

Summary of Exposure Limits (ACGIH TLV for Cobalt and inorganic compounds):

Substance

TWA

Notes
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| Cobalt and inorganic compounds, as Co | 0.02 mg/m?3 | A3 (Confirmed animal carcinogen with
unknown relevance to humans), DSEN, RSEN.[7] |

Experimental Protocols and Safe Handling

Strict adherence to safety protocols is mandatory when working with cobalt sulfides.

Personal Protective Equipment (PPE)

A comprehensive PPE plan should be implemented:
o Eye Protection: Wear approved safety goggles or a face shield.[7][10]

» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and protective
clothing to prevent skin contact.[5][7][11]

o Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter when
handling the powder, or work in a certified fume hood.[5][10]

General Handling and Storage

o Handling: Handle in a well-ventilated area, preferably within a fume hood, to minimize dust
dispersion.[5][6] Avoid breathing dust.[12] Prevent contact with skin and eyes.[6] Use spark-
proof tools and avoid creating dust.[6]

o Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[9][11] Store
locked up.[9][11] Keep separated from strong oxidants and acids.[6][7] Reaction with mineral
acids can lead to the formation of highly toxic hydrogen sulfide gas.[5]

Spill and Waste Disposal

o Spill Procedure: In case of a spill, avoid creating dust. Moisten the spilled material with water
to prevent dusting before sweeping it into a covered container.[6][10][14] Use appropriate
PPE during cleanup.

o Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. This material and its container must be disposed of as hazardous waste.[5]
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First Aid Measures

Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical
attention.[6][7]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If irritation or a rash occurs, seek medical attention.[6][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if possible. Seek immediate medical attention.[6][7][11]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[6][11]

Experimental Methodologies

CosSa is utilized in research primarily as a catalyst, particularly in energy applications like water

splitting. Below are summaries of typical experimental protocols.

Synthesis of Co3S4 Nanostructures (Hydrothermal
Method)

This protocol describes a common method for synthesizing CosS4 nhanomaterials for research

purposes.

Precursor Solution Preparation: Dissolve a cobalt salt (e.g., cobalt chloride hexahydrate,
CoCl2-6H20) and a sulfur source (e.g., L-cysteine) in deionized water in separate beakers.

Mixing: Add the cobalt salt solution to the L-cysteine solution under vigorous stirring.

Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-lined stainless steel
autoclave. Seal the autoclave and heat it to a specified temperature (e.g., 200°C) for a set
duration (e.g., 12-24 hours).

Product Recovery: After the autoclave cools to room temperature, collect the precipitate by
filtration or centrifugation.
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e Washing and Drying: Wash the collected product multiple times with deionized water and
ethanol to remove any unreacted precursors and byproducts. Dry the final CozSa product in
a vacuum oven at a moderate temperature (e.g., 60°C).
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Workflow: Hydrothermal Synthesis of Co3S4
Prepare Precursor Solutions
(Cobalt Salt & Sulfur Source)
Mix Solutions
(Vigorous Stirring)

Hydrothermal Reaction
(Autoclave at 200°C)

i

Cool and Collect Product
(Filtration/Centrifugation)

Wash Product
(DI Water & Ethanol)

Dry Product
(Vacuum Oven at 60°C)
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Workflow: Electrochemical Evaluation of Co3S4 Catalyst

Electrode Preparation

Disperse Co3S4 in
Solvent/Binder Mixture

Sonicate to
Create Homogeneous Ink

Drop-cast Ink onto
Conductive Substrate

Dry Electrode

Electrochemic

Assemble Three-Electrode Cell
(Working, Counter, Reference)

| Measurement

Perform LSV, EIS, and
Chronoamperometry
Data Analysis

(Determine OverpotentiaD (Calculate Tafel Slope)

Assess Stability
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H2S Biosynthesis and Signaling Pathway (Plant Example)

Sulfate Assimilation

Sulfate (SO4/2-)

Signaling Qutput

Protein Persulfidation
(-SH -> -SSH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Material Safety and Handling of
Cobalt(l1,111) Sulfide (mp-943)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857937#mp-943-material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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